Cas no 1055971-66-8 (3-AMINOCARBONYL-5-FLUOROBENZOIC ACID)

• Product Name: 3-AMINOCARBONYL-5-FLUOROBENZOIC ACID
• CAS No: 1055971-66-8
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 4570143
• Update Time: 2025-05-20

3-AMINOCARBONYL-5-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminocarbonyl)-5-fluoro-
• 3-AMINOCARBONYL-5-FLUOROBENZOIC ACID

• Inchi： 1S/C8H6FNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,(H2,10,11)(H,12,13)
• InChI Key： FHMYTLGYVIKGSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC(C(N)=O)=C1

Additional information on 3-AMINOCARBONYL-5-FLUOROBENZOIC ACID

Introduction to 3-AMINOCARBONYL-5-FLUOROBENZOIC ACID (CAS No. 1055971-66-8)

3-Aminocarbonyl-5-fluorobenzoic acid is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 1055971-66-8, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of both an amino and a carboxylic acid functional group, coupled with a fluorine substituent at the 5-position of the benzene ring, imparts unique electronic and steric properties that make it a valuable scaffold for further chemical modification and biological evaluation.

The synthesis of 3-aminocarbonyl-5-fluorobenzoic acid typically involves multi-step organic transformations, often starting from commercially available fluorobenzene derivatives. The introduction of the amino group at the 3-position and the carbonyl functionality at the 4-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve the desired regioselectivity. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore its importance in modern drug discovery pipelines.

In recent years, 3-aminocarbonyl-5-fluorobenzoic acid has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is particularly relevant in the design of inhibitors targeting enzymes involved in critical biological pathways. For instance, fluorinated benzoic acids have shown potential in modulating enzyme activity by influencing binding affinity and selectivity. The fluorine atom at the 5-position can enhance metabolic stability and binding interactions with biological targets, making this compound a attractive candidate for further development.

One of the most compelling areas of research involving 3-aminocarbonyl-5-fluorobenzoic acid is its application in anticancer drug development. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The combination of an amino group for hydrogen bonding interactions and a carboxylic acid for salt formation allows for versatile derivatization into prodrugs or conjugates that can enhance bioavailability and target specificity. Additionally, computational modeling has been used to predict binding modes of these derivatives with protein targets, providing insights into their mechanism of action.

Another promising application lies in the field of immunomodulation. 3-Aminocarbonyl-5-fluorobenzoic acid and its analogs have been investigated for their ability to modulate immune responses by interacting with cytokine receptors or intracellular signaling pathways. The fluorine substituent plays a crucial role in these interactions by influencing receptor affinity and downstream signaling cascades. Preclinical studies have shown that certain derivatives can suppress inflammation or enhance immune cell activation, suggesting potential therapeutic benefits in autoimmune diseases or cancer immunotherapy.

The pharmacokinetic properties of 3-aminocarbonyl-5-fluorobenzoic acid are also of great interest. The presence of both polar functional groups enhances water solubility, which is critical for oral bioavailability and tissue distribution. However, the metabolic stability remains a challenge, necessitating structural modifications to improve pharmacokinetic profiles. Techniques such as high-throughput screening and structure-activity relationship (SAR) studies have been employed to optimize these properties. Recent advances in biocatalysis have also provided new avenues for modifying metabolic pathways, potentially enhancing drug-like characteristics.

From a computational chemistry perspective, 3-aminocarbonyl-5-fluorobenzoic acid serves as an excellent model system for studying electronic effects and steric influences on molecular interactions. Quantum mechanical calculations have been performed to elucidate electronic distributions and identify key residues responsible for binding affinity. These insights are crucial for designing next-generation compounds with improved efficacy and reduced side effects. Machine learning models have further accelerated this process by predicting biological activities based on structural features, enabling rapid virtual screening of large compound libraries.

The role of 3-aminocarbonyl-5-fluorobenzoic acid in material science is also emerging as an area of interest. Its ability to form coordination complexes with metal ions has led to applications in catalysis and sensing technologies. The carboxylic acid group acts as a ligand, while the fluorine atom influences electronic properties, making these complexes suitable for various functional materials. Such applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion,3-Aminocarbonyl-5-fluorobenzoic acid (CAS No. 1055971-66-8) is a multifaceted compound with significant potential across multiple domains of chemical biology and drug discovery. Its unique structural features enable diverse applications, from anticancer therapeutics to immunomodulation and material science. Ongoing research continues to uncover new ways to leverage its properties, underscoring its importance as a building block for innovative chemical entities.